Cas no 98116-14-4 (methyl 3-(3-hydroxyprop-1-en-1-yl)benzoate)

• Product Name: methyl 3-(3-hydroxyprop-1-en-1-yl)benzoate
• CAS No: 98116-14-4
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• CID: 6277511
• PubChem ID: 14835753
• Update Time: 2025-05-19

methyl 3-(3-hydroxyprop-1-en-1-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(3-hydroxyprop-1-en-1-yl)benzoate
• (E)-3-Methoxycarbonylcinnamyl alcohol
• SCHEMBL10374195
• 98116-14-4
• RFMCMORCNOVKOS-HWKANZROSA-N
• EN300-1854325
• SCHEMBL9634383

• Inchi： 1S/C11H12O3/c1-14-11(13)10-6-2-4-9(8-10)5-3-7-12/h2-6,8,12H,7H2,1H3/b5-3+
• InChI Key： RFMCMORCNOVKOS-HWKANZROSA-N
• SMILES： O(C)C(C1=CC=CC(/C=C/CO)=C1)=O

Computed Properties

• Exact Mass: 192.078644241g/mol
• Monoisotopic Mass: 192.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl 3-(3-hydroxyprop-1-en-1-yl)benzoate

Exploring Methyl 3-(3-hydroxyprop-1-en-1-yl)benzoate (CAS No. 98116-14-4): Properties, Applications, and Market Insights

Methyl 3-(3-hydroxyprop-1-en-1-yl)benzoate (CAS No. 98116-14-4) is an organic compound that has garnered significant interest in the chemical and pharmaceutical industries due to its unique structural features and versatile applications. This ester derivative, featuring a hydroxyprop-1-en-1-yl group attached to a benzoate framework, serves as a valuable intermediate in synthetic chemistry. Its molecular formula, C₁₁H₁₂O₃, and functional groups make it a subject of ongoing research, particularly in the development of fragrances, flavors, and bioactive molecules.

The compound's chemical properties include a molecular weight of 192.21 g/mol and a distinctive ester linkage, which contributes to its reactivity and solubility in organic solvents. Researchers often explore its potential as a precursor in the synthesis of more complex molecules, leveraging its hydroxyprop-1-en-1-yl moiety for further functionalization. Given the growing demand for sustainable and bio-based chemicals, methyl 3-(3-hydroxyprop-1-en-1-yl)benzoate aligns with trends in green chemistry, as it can be derived from renewable resources.

One of the most prominent applications of methyl 3-(3-hydroxyprop-1-en-1-yl)benzoate is in the flavor and fragrance industry. Its aromatic benzoate core and unsaturated side chain make it a candidate for creating novel scent profiles. Perfumers and food scientists value such intermediates for their ability to impart fruity or floral notes, catering to consumer preferences for natural and exotic aromas. Additionally, its potential use in cosmetic formulations has been explored, particularly in skincare products where ester compounds often serve as emollients or stabilizers.

In the pharmaceutical sector, methyl 3-(3-hydroxyprop-1-en-1-yl)benzoate has been investigated for its role in drug discovery. The compound's structure allows for modifications that could lead to bioactive molecules with anti-inflammatory or antioxidant properties. With the rise of personalized medicine and the search for novel therapeutic agents, this compound's versatility makes it a valuable building block in medicinal chemistry. Researchers are also examining its potential in nutraceuticals, where it could contribute to health-promoting formulations.

The market dynamics for methyl 3-(3-hydroxyprop-1-en-1-yl)benzoate reflect broader trends in specialty chemicals. As industries shift toward sustainable and high-performance ingredients, demand for such intermediates is expected to grow. Companies specializing in fine chemicals and custom synthesis are increasingly offering this compound to meet the needs of research institutions and industrial clients. Furthermore, the rise of e-commerce platforms for laboratory chemicals has made CAS No. 98116-14-4 more accessible to a global audience, facilitating collaborative research and innovation.

From a synthetic chemistry perspective, the preparation of methyl 3-(3-hydroxyprop-1-en-1-yl)benzoate often involves esterification reactions or cross-coupling methodologies. Advances in catalytic systems, such as those employing palladium or copper catalysts, have improved the efficiency of its synthesis. These developments align with the broader push for atom-economical and environmentally friendly processes, which are critical in modern chemical manufacturing.

Looking ahead, the future of methyl 3-(3-hydroxyprop-1-en-1-yl)benzoate appears promising, with potential expansions into material science and agrochemicals. Its structural motifs could inspire the design of new polymers or crop protection agents, addressing challenges in sustainability and food security. As interdisciplinary research continues to uncover novel applications, this compound is poised to remain a topic of interest for scientists and industry professionals alike.

In summary, methyl 3-(3-hydroxyprop-1-en-1-yl)benzoate (CAS No. 98116-14-4) exemplifies the intersection of chemistry, innovation, and market demand. Its diverse applications—from fragrances to pharmaceuticals—highlight its importance as a versatile intermediate. With ongoing advancements in synthetic methods and a growing emphasis on sustainability, this compound is set to play a pivotal role in shaping the future of specialty chemicals.